Cas no 62042-96-0 (Propane, 2-(ethoxymethoxy)-1-methoxy-3-(propylthio)-)

Propane, 2-(ethoxymethoxy)-1-methoxy-3-(propylthio)- structure
62042-96-0 structure
Product name:Propane, 2-(ethoxymethoxy)-1-methoxy-3-(propylthio)-
CAS No:62042-96-0
MF:C10H22O3S
MW:222.344882488251
CID:459819
PubChem ID:71390455

Propane, 2-(ethoxymethoxy)-1-methoxy-3-(propylthio)- Chemical and Physical Properties

Names and Identifiers

    • Propane, 2-(ethoxymethoxy)-1-methoxy-3-(propylthio)-
    • 2-(ethoxymethoxy)-1-methoxy-3-propylsulfanylpropane
    • 62042-96-0
    • DTXSID60812363
    • 2-(ETHOXYMETHOXY)-1-METHOXY-3-(PROPYLSULFANYL)PROPANE
    • Inchi: InChI=1S/C10H22O3S/c1-4-6-14-8-10(7-11-3)13-9-12-5-2/h10H,4-9H2,1-3H3
    • InChI Key: CGESWIVAMLPOJX-UHFFFAOYSA-N
    • SMILES: CCCSCC(COC)OCOCC

Computed Properties

  • Exact Mass: 222.12906
  • Monoisotopic Mass: 222.12896573g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 10
  • Complexity: 112
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 53Ų

Experimental Properties

  • PSA: 27.69

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